Cas no 1805332-64-2 (4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde
• CAS No: 1805332-64-2
• MF: C₈H₇F₂NO
• MW: 171.144088983536
• CID: 4849133
• Update Time: 2025-10-24

4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde

• Inchi： 1S/C8H7F2NO/c1-5-3-11-6(4-12)2-7(5)8(9)10/h2-4,8H,1H3
• InChI Key： AUOPHCQDYPJYJN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)N=CC=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.6
• Topological Polar Surface Area: 30

Additional information on 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde

Comprehensive Overview of 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde (CAS No. 1805332-64-2)

4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde (CAS No. 1805332-64-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique difluoromethyl and aldehyde functional groups, serves as a versatile intermediate in the synthesis of more complex molecules. Its molecular structure, which includes a pyridine ring, makes it particularly valuable for applications requiring heterocyclic frameworks.

The growing interest in 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde can be attributed to its role in the development of novel drug candidates and agrochemicals. Researchers are increasingly exploring its potential in creating fluorinated compounds, which are known for their enhanced stability and bioavailability. This aligns with current trends in medicinal chemistry, where fluorine substitution is a key strategy for improving drug efficacy and reducing metabolic degradation.

One of the most frequently asked questions about CAS No. 1805332-64-2 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions, including halogenation and oxidation processes, which require precise control of reaction conditions to achieve high yields. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure the purity and structural integrity of the final product.

In the context of green chemistry, 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde has also been a subject of interest due to the increasing demand for sustainable synthesis methods. Researchers are investigating eco-friendly catalysts and solvent systems to minimize environmental impact while maintaining high efficiency. This focus on sustainability resonates with broader industry trends, where green solvents and catalytic processes are becoming standard practices.

Another area of exploration for CAS No. 1805332-64-2 is its application in material science. The compound's ability to act as a building block for functional materials has led to its use in the development of organic electronics and photovoltaic devices. Its electron-deficient pyridine ring makes it a promising candidate for designing charge-transport materials, which are critical components in next-generation optoelectronic devices.

The stability and reactivity of 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde under various conditions have also been extensively studied. Its aldehyde group is particularly reactive, allowing for facile derivatization through condensation reactions or nucleophilic additions. This reactivity profile makes it a valuable tool for synthetic chemists aiming to construct complex molecular architectures with precision.

From a commercial perspective, the demand for CAS No. 1805332-64-2 is driven by its utility in high-value applications. Pharmaceutical companies, in particular, are investing in the scalable production of this compound to support their drug discovery pipelines. The compound's compatibility with high-throughput screening platforms further enhances its appeal as a key intermediate in medicinal chemistry.

In summary, 4-(Difluoromethyl)-5-methylpyridine-2-carboxaldehyde (CAS No. 1805332-64-2) represents a critical building block in modern chemical research. Its unique structural features, combined with its broad applicability, make it a focal point for innovation across multiple industries. As research continues to uncover new uses for this compound, its importance in advancing scientific and technological progress is expected to grow exponentially.